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Compound of Interest

Compound Name: Dachp

CAS No.: 69423-76-3

Cat. No.: B1220378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for the encapsulation of the platinum-based

anticancer agent Dichloro(1,2-Diaminocyclohexane)Platinum(II) (DACH-Pt) into polymeric

micelles. The primary method described herein is based on the polymer-metal complex

formation between an aqueous complex of DACH-Pt and polyanionic block copolymer micelles.

Introduction
DACH-Pt, the parent complex of the clinically approved drug oxaliplatin, exhibits a broad

spectrum of anticancer activity. However, its clinical application is limited by poor aqueous

solubility. Formulation into polymeric micelles offers a promising strategy to overcome this

limitation, enhance drug delivery to tumor tissues via the Enhanced Permeability and Retention

(EPR) effect, and potentially reduce systemic toxicity. This note details the preparation and

characterization of DACH-Pt-loaded polymeric micelles.

Method 1: Loading of DACH-Pt into Core Cross-
Linked Poly(ethylene oxide)-b-poly(methacrylic
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acid) (PEO-b-PMA) Micelles
This method relies on the formation of a water-soluble DACH-Pt complex, which then interacts

with the anionic carboxylate groups within the core of the PEO-b-PMA micelles.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of empty and DACH-Pt-

loaded cross-linked (cl) micelles prepared under optimal conditions.

Parameter Empty cl-Micelles
DACH-Pt/cl-
Micelles

Reference

Size (DLS) 170 ± 20 nm 154 ± 10 nm [1]

Polydispersity Index

(PDI)
0.12 0.10 [1]

Zeta Potential -38 ± 8 mV -30 ± 5 mV [1]

Drug Loading

Capacity (LC)
N/A ~25% (w/w) [1][2]

Drug Loading

Efficiency (LE)
N/A 45% [1]

Experimental Protocol
Materials:

Dichloro(1,2-Diaminocyclohexane)Platinum(II) (DACH-Pt)

Silver Nitrate (AgNO₃)

Poly(ethylene oxide)-b-poly(methacrylic acid) (PEO-b-PMA) diblock copolymer

1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC)

1,2-Ethylenediamine (ED)
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Calcium Chloride (CaCl₂)

Ethylenediaminetetraacetic acid (EDTA)

Distilled water

Centrifugal filter units (MWCO 30,000 Da)

0.22 µm syringe filter

Procedure:

Preparation of Cross-Linked PEO-b-PMA Micelles (cl-micelles):

This protocol assumes the availability of pre-formed cross-linked micelles. A general

procedure involves the formation of block ionomer complexes of PEO-b-PMA with divalent

cations like Ca²⁺, followed by cross-linking of the carboxylic acid groups in the core using

a cross-linker such as 1,2-ethylenediamine with EDC activation.[3]

Aquation of DACH-Pt:

Suspend DACH-Pt (e.g., 5 mM) in distilled water.

Add an equimolar amount of silver nitrate ([AgNO₃]/[DACH-Pt] = 1).

Stir the suspension in the dark at room temperature for 24 hours to form the aqueous

diaquo-DACH-Pt complex.[4]

Remove the AgCl precipitate by centrifugation at 3000 rpm for 10 minutes.[4]

Filter the supernatant through a 0.22 µm filter to remove any remaining precipitate.[4]

Loading of DACH-Pt into cl-micelles:

Adjust the pH of the aqueous dispersion of cl-micelles to 7.0.

Mix the aqueous solution of diaquo-DACH-Pt with the cl-micelle dispersion. The optimal

molar ratio of DACH-Pt to the carboxylate groups of the PEO-b-PMA is 0.5 (R = 0.5).[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4184036/
https://www.dovepress.com/mri-detectable-polymeric-micelles-incorporating-platinum-anticancer-dr-peer-reviewed-fulltext-article-IJN
https://www.dovepress.com/mri-detectable-polymeric-micelles-incorporating-platinum-anticancer-dr-peer-reviewed-fulltext-article-IJN
https://www.dovepress.com/mri-detectable-polymeric-micelles-incorporating-platinum-anticancer-dr-peer-reviewed-fulltext-article-IJN
https://pmc.ncbi.nlm.nih.gov/articles/PMC3403332/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the mixture at 25°C for 48 hours with gentle stirring.[4]

Remove unbound DACH-Pt by ultrafiltration using centrifugal filter units with a molecular

weight cutoff of 30,000 Da.[3]

Characterization:

Determine the platinum concentration in the final formulation using Inductively Coupled

Plasma Mass Spectrometry (ICP-MS) to calculate the drug loading capacity and efficiency.

Measure the size, polydispersity index, and zeta potential of the DACH-Pt-loaded micelles

using Dynamic Light Scattering (DLS).

Optimization of Loading Parameters
The drug loading is significantly influenced by the pH of the loading medium and the molar ratio

of DACH-Pt to the polymer's carboxylate groups.[1]

pH: Drug incorporation increases from approximately 12% at pH 6.0 to about 23% at pH 7.0.

[3][4] At pH values above 7.0, the formulations may become unstable, leading to

precipitation.[3][4] Therefore, pH 7.0 is considered optimal.[1]

Molar Ratio (R = [DACH-Pt]/[COO⁻]): Increasing the molar ratio of DACH-Pt to carboxylate

groups beyond 0.5 does not lead to a significant increase in drug loading but decreases the

loading efficiency.[1][4]

Workflow Diagram
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Caption: Workflow for loading DACH-Pt into cross-linked polymeric micelles.

Method 2: Loading of DACH-Pt into Poly(ethylene
glycol)-poly(glutamic acid) (PEG-P(Glu)) Micelles
A similar polymer-metal complex formation mechanism can be used to load DACH-Pt into

micelles formed from other polyanionic block copolymers, such as PEG-P(Glu).

Quantitative Data Summary
Parameter

DACH-Pt/PEG-P(Glu)
Micelles

Reference

Size (DLS) ~40 nm [2]

Drug Loading Capacity (LC) 0.42 mg DACHPt / mg polymer [4]

Experimental Protocol
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The protocol is analogous to Method 1, involving the preparation of an aqueous DACH-Pt

complex followed by mixing with a solution of PEG-P(Glu) block copolymer in distilled water.[2]

The self-assembly into micelles occurs as the DACH-Pt complexes with the poly(glutamic acid)

core.

Logical Relationship Diagram

Core Components

Key Process Steps

Final Product

DACH-Pt
(Poorly Soluble)

Aquation of DACH-Pt
(Increases Solubility)

Polyanionic Block Copolymer
(e.g., PEO-b-PMA, PEG-P(Glu))

Mixing with Polymer
(pH Controlled)

Polymer-Metal
Complex Formation

DACH-Pt Loaded Micelle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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